Cas no 55371-52-3 (6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-)

• Product Name: 6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
• CAS No: 55371-52-3
• MF: C₁₇H₁₇N₂
• MW: 249.330283880234
• CID: 352138
• PubChem ID: 176824
• Update Time: 2025-04-19

6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
• 3-ethyl-7,12-dihydro-6H-indolo[2,3-a]quinolizin-5-ium
• 6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-
• Dihydroflavopereirine
• CHEMBL2262626
• 55371-52-3
• 3-Ethyl-6,7-dihydroindolo[2,3-a]quinolizin-12-ium
• DTXSID60970710

• Inchi： 1S/C17H16N2/c1-2-12-7-8-16-17-14(9-10-19(16)11-12)13-5-3-4-6-15(13)18-17/h3-8,11H,2,9-10H2,1H3/p+1
• InChI Key： DAGPUIPHACXCSU-UHFFFAOYSA-O
• SMILES： [N+]12C=C(CC)C=CC=1C1=C(C3C=CC=CC=3N1)CC2

Computed Properties

• Exact Mass: 249.13931
• Monoisotopic Mass: 249.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 19.7Ų

Experimental Properties

• PSA: 19.67
• LogP: 0.97740